![molecular formula C23H28N2O5 B2704379 3,4,5-triethoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide CAS No. 941933-77-3](/img/structure/B2704379.png)
3,4,5-triethoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
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Description
3,4,5-triethoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TEPB and has been synthesized using different methods.
Scientific Research Applications
- TMT00254 exhibits potential as an anticancer agent . Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies explore its mechanism of action and potential synergy with existing chemotherapeutic drugs .
- In the realm of neuroscience , TMT00254 has drawn attention due to its interactions with neurotransmitter systems. It may modulate receptors involved in memory, cognition, and mood regulation. Researchers explore its potential as a novel therapeutic agent for neurodegenerative diseases .
- TMT00254 shows promise as an anti-inflammatory compound . Studies suggest that it can suppress pro-inflammatory cytokines and reduce inflammation in animal models. Researchers investigate its potential for treating inflammatory conditions such as arthritis and autoimmune diseases .
- The compound’s structure hints at possible analgesic properties . Researchers explore its effects on pain pathways, including interactions with opioid receptors. Understanding its analgesic mechanisms could lead to novel pain management strategies .
- TMT00254 exhibits antioxidant activity , which is crucial for combating oxidative stress-related diseases. Investigations focus on its ability to scavenge free radicals and protect cellular components. Potential applications include age-related disorders and neuroprotection .
- Researchers employ TMT00254 in chemical biology studies . Its unique structure serves as a scaffold for designing novel compounds. By modifying specific functional groups, scientists aim to create derivatives with enhanced bioactivity or selectivity for specific targets .
Anticancer Research
Neuropharmacology
Anti-inflammatory Properties
Analgesic Effects
Antioxidant Activity
Chemical Biology and Drug Design
properties
IUPAC Name |
3,4,5-triethoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O5/c1-4-28-19-13-16(14-20(29-5-2)22(19)30-6-3)23(27)24-17-9-7-10-18(15-17)25-12-8-11-21(25)26/h7,9-10,13-15H,4-6,8,11-12H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFPRTXDLIUDIJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC(=CC=C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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